Cas no 2089564-60-1 (3-Azido-1-(4-bromobenzyl)azetidine)

• Product Name: 3-Azido-1-(4-bromobenzyl)azetidine
• CAS No: 2089564-60-1
• MF: C₁₀H₁₁BrN₄
• MW: 267.125140428543
• CID: 4775449
• Update Time: 2025-06-08

3-Azido-1-(4-bromobenzyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-(4-bromobenzyl)azetidine
• 3-azido-1-[(4-bromophenyl)methyl]azetidine
• 3-Azido-1-(4-bromobenzyl)azetidine

• Inchi： 1S/C10H11BrN4/c11-9-3-1-8(2-4-9)5-15-6-10(7-15)13-14-12/h1-4,10H,5-7H2
• InChI Key： JUGQDGHGIYJDBQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 266.01671 g/mol
• Monoisotopic Mass: 266.01671 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.6
• Molecular Weight: 267.13

3-Azido-1-(4-bromobenzyl)azetidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Azido-1-(4-bromobenzyl)azetidine

Introduction to 3-Azido-1-(4-bromobenzyl)azetidine (CAS No. 2089564-60-1)

3-Azido-1-(4-bromobenzyl)azetidine (CAS No. 2089564-60-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its azido and bromobenzyl functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The 3-azido moiety in the molecule is a key feature that contributes to its reactivity and utility in synthetic chemistry. Azido groups are well-known for their ability to participate in various chemical transformations, including nucleophilic substitution reactions, cycloadditions, and cross-coupling reactions. These reactions are fundamental in the construction of more complex molecular architectures, making 3-Azido-1-(4-bromobenzyl)azetidine a valuable building block for drug discovery efforts.

Furthermore, the presence of the 4-bromobenzyl group provides an additional layer of reactivity that can be exploited in synthetic strategies. The bromine atom is a common handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are widely used in the construction of biaryl structures. These types of structures are prevalent in many pharmacologically active compounds, highlighting the potential of 3-Azido-1-(4-bromobenzyl)azetidine as a precursor for the development of new drugs.

In recent years, there has been a growing interest in the use of azetidine derivatives in medicinal chemistry due to their unique biological properties. Azetidine is a five-membered heterocyclic ring that can mimic the conformational flexibility of natural amino acids, making it an attractive scaffold for drug design. The introduction of functional groups such as azido and bromobenzyl further enhances its utility by providing multiple points of modification and reaction.

One of the most promising applications of 3-Azido-1-(4-bromobenzyl)azetidine is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug discovery efforts over the past few decades.

Recent studies have demonstrated that azetidine derivatives can serve as effective kinase inhibitors by binding to the active site of these enzymes and inhibiting their catalytic activity. The 3-azido group can be used to introduce additional functionality that enhances binding affinity and selectivity, while the 4-bromobenzyl group can be further modified through cross-coupling reactions to incorporate other pharmacophores. This flexibility makes 3-Azido-1-(4-bromobenzyl)azetidine a powerful tool for designing novel kinase inhibitors.

Another area where 3-Azido-1-(4-bromobenzyl)azetidine shows great promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making them attractive targets for therapeutic intervention. By designing molecules that interfere with viral replication processes, it is possible to develop effective antiviral drugs.

The azido group in 3-Azido-1-(4-bromobenzyl)azetidine can be used to construct cyclic compounds that mimic viral components or inhibit viral enzymes. For example, cyclic azetidines have been shown to exhibit antiviral activity by interfering with viral protease activity or by inhibiting viral polymerases. The bromobenzyl group provides additional opportunities for chemical modification, allowing for the creation of more complex and potent antiviral agents.

Moreover, the growing field of fragment-based drug discovery has highlighted the importance of small molecular building blocks like 3-Azido-1-(4-bromobenzyl)azetidine. Fragment-based drug discovery involves identifying small molecules that bind to target proteins with moderate affinity and then using these fragments as starting points for the development of more potent drugs. The unique structural features of 3-Azido-1-(4-bromobenzyl)azetidine make it an ideal candidate for this approach.

In this context, 3-Azido-1-(4-bromobenzyl)azetidine can be used to generate libraries of diverse compounds that can be screened for binding to various biological targets. The combination of its reactivity and structural flexibility allows for rapid diversification through chemical transformations such as nucleophilic substitution and cross-coupling reactions. This approach has led to several successful drug candidates being developed over the past decade.

The synthesis of 3-Azido-1-(4-bromobenzyl)azetidine itself is an interesting challenge that highlights its synthetic utility. The compound can be prepared through multi-step organic synthesis involving key transformations such as azidation and bromination. These reactions require careful optimization to ensure high yields and purity, but once achieved, they provide access to a valuable intermediate for further derivatization.

In conclusion, 3-Azido-1-(4-bromobenzyl)azetidine (CAS No 2089564 60 1)is a versatile compound with significant potential in pharmaceutical research and drug development Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules particularly those targeting kinases viruses The growing interest in fragment-based drug discovery further underscores its importance as a building block for novel therapeutic agents As research continues into new applications for this compound it will likely remain at forefront innovation pharmaceutical chemistry